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Introduction
Arimoclomol is an investigational drug candidate that acts as a co-inducer of the heat shock

response (HSR), a fundamental cellular protective mechanism.[1][2] It functions by amplifying

the production of heat shock proteins (HSPs), particularly HSP70, in stressed cells.[1][2] This

mechanism is crucial for promoting proper protein folding, preventing protein aggregation, and

maintaining lysosomal function. Consequently, Arimoclomol holds therapeutic promise for a

range of conditions linked to protein misfolding and lysosomal dysfunction, including lysosomal

storage disorders (LSDs) such as Niemann-Pick disease type C (NPC) and Gaucher disease

(GD).

Fibroblast models derived from patients are invaluable tools for preclinical assessment of

therapeutic candidates for LSDs. These models recapitulate key cellular pathologies and

provide a platform to evaluate a drug's mechanism of action and efficacy. This document

provides detailed application notes and protocols for measuring the efficacy of Arimoclomol
Citrate in fibroblast models of NPC and Gaucher disease.

Mechanism of Action of Arimoclomol Citrate
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Arimoclomol amplifies the natural heat shock response, which is activated by the presence of

unfolded or misfolded proteins. It enhances the activation of Heat Shock Factor 1 (HSF1), the

primary transcription factor for HSP genes. This leads to increased synthesis of molecular

chaperones like HSP70. In the context of LSDs, this amplified chaperone activity is thought to

aid in the correct folding and trafficking of mutated lysosomal proteins, thereby restoring their

function and improving overall lysosomal health. In NPC, Arimoclomol is believed to facilitate

the proper folding of NPC1 and/or NPC2 proteins, helping to restore their function in

cholesterol transport. In Gaucher disease, it has been shown to improve the folding,

maturation, and lysosomal localization of the deficient enzyme, glucocerebrosidase (GCase).
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Experimental Workflow: Filipin Staining
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Experimental Workflow: GCase Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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